![molecular formula C15H14BrFN2O B5524498 N-(4-bromo-2-fluorophenyl)-3-(dimethylamino)benzamide](/img/structure/B5524498.png)
N-(4-bromo-2-fluorophenyl)-3-(dimethylamino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related benzamide derivatives involves complex processes, including the formation of key intermediates and the use of specific reagents to introduce functional groups. For example, compounds such as 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide have been synthesized and characterized spectroscopically, indicating the importance of careful selection of starting materials and conditions for successful synthesis (Saeed et al., 2020).
Molecular Structure Analysis
The molecular structure of benzamide derivatives is crucial for understanding their properties and interactions. X-ray structure characterization and Hirshfeld surface analysis, along with DFT calculations, have been utilized to determine the solid-state structures of similar compounds. These analyses reveal that molecular sheets are primarily formed by hydrogen bonds, and the stabilization of these structures is dominated by electrostatic energy contributions (Saeed et al., 2020).
Scientific Research Applications
Medical Imaging :
- A study by Pyo et al. (2020) developed a positron emission tomography (PET) imaging probe, N-(2-(dimethylamino)ethyl)-5-[18F]fluoropicolinamide, demonstrating strong tumoral uptake and rapid background clearance in melanoma detection, suggesting its potential as a novel PET imaging agent for early-stage primary and metastatic melanoma diagnosis (Pyo et al., 2020).
Antimicrobial Activity :
- Limban et al. (2011) reported the synthesis and characterization of acylthioureas, including derivatives with bromophenyl and fluorophenyl, showing significant anti-pathogenic activity against strains like Pseudomonas aeruginosa and Staphylococcus aureus (Limban et al., 2011).
Chemical Synthesis and Applications :
- A research by Fagnoni et al. (1999) explored the synthesis of various aniline derivatives, including those involving haloanilines like 4-chloro-N,N-dimethylaniline, demonstrating the potential for creating a range of compounds for diverse applications (Fagnoni et al., 1999).
- The study by Ghorab et al. (2017) synthesized novel benzamide derivatives with sulfonamide moieties, exhibiting interesting antimicrobial activities and showing promise for further medicinal chemistry applications (Ghorab et al., 2017).
properties
IUPAC Name |
N-(4-bromo-2-fluorophenyl)-3-(dimethylamino)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrFN2O/c1-19(2)12-5-3-4-10(8-12)15(20)18-14-7-6-11(16)9-13(14)17/h3-9H,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQVUJOHACZGLAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC(=C1)C(=O)NC2=C(C=C(C=C2)Br)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.